{1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-piperidinyl}[4-(trifluoromethyl)phenyl]methanone

• IUPAC Name: [1-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]piperidin-3-yl]-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H21ClF3N3O/c1-12-16(18(20)25(2)24-12)11-26-9-3-4-14(10-26)17(27)13-5-7-15(8-6-13)19(21,22)23/h5-8,14H,3-4,9-11H2,1-2H3
• InChI Key: UQUJIULOZFDSOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1CN2CCCC(C2)C(=O)C3=CC=C(C=C3)C(F)(F)F)Cl)C
• Molecular Formula: C19H21ClF3N3O
• Molecular Weight: 399.8 g/mol

Description

The compound “{1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-3-piperidinyl}[4-(trifluoromethyl)phenyl]methanone” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with various functional groups, including a piperidinyl group and a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The key intermediate in the preparation of zolazepam, a tranquilizer for wild animals, is a compound with a similar structure. The synthesis involves acylation of 5-chloro-1,3-dimethylpyrazole by 2-fluorobenzoyl chloride. The preparation of the key intermediate via chlorination of (5-hydroxy-1,3-dimethyl-1H-pyrazol-4-yl) (2-fluorophenyl) methanone, which was prepared by acylation of 1,3-dimethyl-5-pyrazolone by 2-fluorobenzoyl chloride, is also investigated.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques, including 1H NMR, 13C NMR, and GC-MS. These techniques can provide detailed information about the structure of the molecule, including the types of atoms present, their connectivity, and the presence of any functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex, due to the presence of multiple functional groups. For example, the reaction product is prone to an intermolecular cyclization via the reaction of the OH group of the pyrazolone ring and the fluorine atom of an adjacent phenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 1-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]-N-(1-ethyl-1H-pyrazol-4-yl)-4-piperidinecarboxamide, are reported as follows:

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, analysis of its physical and chemical properties, and exploration of its potential pharmacological effects. Additionally, the development of safer and more efficient synthetic routes could also be a focus of future research.